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Compound of Interest

Compound Name: 1-Bromo-2-chlorobenzene

Cat. No.: B7723601

For Immediate Reference: Essential Safety and Operational Protocols

This document provides crucial safety and logistical information for the handling and disposal
of 1-Bromo-2-chlorobenzene, a key intermediate in various organic synthesis processes.
Adherence to these guidelines is paramount for ensuring the safety of all laboratory personnel
and minimizing environmental impact. This guide is intended for researchers, scientists, and

professionals in drug development.

Personal Protective Equipment (PPE)

When handling 1-Bromo-2-chlorobenzene, a comprehensive personal protective equipment
strategy is essential to prevent exposure. The following table summarizes the required PPE.
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical splash goggles
meeting EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn over
goggles when there is a risk of

splashing.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene, or
Viton) must be worn. Gloves
should be inspected prior to
use and changed immediately

upon contamination.[1]

Prevents skin contact, which

can cause skin irritation.[1]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.
Long pants and closed-toe,
closed-heel shoes are
mandatory. For larger
quantities or increased splash
potential, a chemical-resistant

apron or suit is recommended.

Protects skin from exposure to

the chemical.

Respiratory Protection

All handling of 1-Bromo-2-
chlorobenzene must be
conducted in a well-ventilated
chemical fume hood to avoid
inhalation of vapors.[1] If
engineering controls are not
sufficient or if irritation is
experienced, a NIOSH/MSHA-
approved respirator with an
appropriate cartridge for
organic vapors should be
used.[1]

Prevents respiratory tract

irritation.[1]
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Quantitative Data Summary

The following table provides a summary of the key physical and chemical properties of 1-
Bromo-2-chlorobenzene for easy reference.

Property Value

Molecular Formula CeHaBrCI[2][3]

Molecular Weight 191.45 g/mol [2]

Appearance Clear, colorless to yellow-orange liquid[1][3]
Boiling Point 204 °C[1][4][5]

Melting Point -12.3 °C[4]

Density 1.638 g/mL at 25 °C[3]

Flash Point 70 °C (158 °F)[6]

Occupational Exposure Limits (OELS) No data available[1][5][7]

Operational Plan for Safe Handling

A systematic approach is crucial for the safe handling of 1-Bromo-2-chlorobenzene in a
laboratory setting. The following step-by-step operational plan should be strictly followed.

1. Preparation:

» Verify Fume Hood Function: Ensure the chemical fume hood is functioning correctly before
commencing any work.

o Locate Safety Equipment: Confirm the location and accessibility of the nearest safety shower
and eyewash station.

o Prepare Spill Kit: Have a spill kit readily available that is appropriate for halogenated organic
compounds. This should include an inert absorbent material like sand or vermiculite.

o Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table
above.
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2. Chemical Handling (Inside a Chemical Fume Hood):

» Weighing and Transferring: Conduct all weighing and transferring of 1-Bromo-2-
chlorobenzene within the fume hood to minimize the risk of vapor inhalation. Use
appropriate glassware and techniques to avoid splashing.

o Performing Reactions: Keep all reaction vessels containing 1-Bromo-2-chlorobenzene
within the fume hood. Ensure the setup is secure and stable.

3. Post-Handling and Decontamination:

o Clean Glassware: Thoroughly decontaminate all glassware that has been in contact with 1-
Bromo-2-chlorobenzene using an appropriate solvent, followed by washing with soap and
water.

» Wipe Down Work Area: Clean the work surface inside the fume hood to remove any potential
contamination.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

Proper disposal of 1-Bromo-2-chlorobenzene and its contaminated materials is critical to
prevent environmental contamination and comply with regulations.

1. Waste Segregation:

o Collect all waste containing 1-Bromo-2-chlorobenzene, including unused product, reaction
residues, and contaminated materials (e.g., gloves, absorbent pads), in a dedicated, properly
labeled, and sealed container for halogenated organic waste.[8]

2. Waste Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area that
is cool, dry, and well-ventilated, away from incompatible materials.

3. Professional Disposal:
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» Arrange for the disposal of the hazardous waste through a licensed and certified
environmental disposal service.

e The preferred method of disposal for halogenated organic compounds is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[9]

First Aid Measures

In the event of exposure to 1-Bromo-2-chlorobenzene, immediate action is crucial.

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

] difficult, give oxygen. If not breathing, give

Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[5]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.

Workflow for Safe Handling of 1-Bromo-2-
chlorobenzene
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Caption: Workflow for the safe handling of 1-Bromo-2-chlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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